5-(3-nitro-4-(piperidin-1-yl)phenyl)-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-(3-nitro-4-piperidin-1-ylphenyl)-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C19H18N4O3/c24-23(25)17-13-15(9-10-16(17)22-11-5-2-6-12-22)19-20-18(21-26-19)14-7-3-1-4-8-14/h1,3-4,7-10,13H,2,5-6,11-12H2
• InChI Key: IWORPRMEGXXCTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C3=NC(=NO3)C4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

5-(3-nitro-4-(piperidin-1-yl)phenyl)-3-phenyl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties, which make it suitable for use in different areas of research.

Mechanism of Action

The mechanism of action of 5-(3-nitro-4-(piperidin-1-yl)phenyl)-3-phenyl-1,2,4-oxadiazole is still under investigation. However, studies have shown that it has the ability to interact with various enzymes and receptors, leading to the inhibition of their activity. This mechanism of action makes it a potential candidate for the development of new drugs.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are important in the nervous system. Additionally, it has been shown to have antioxidant properties, which can be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-nitro-4-(piperidin-1-yl)phenyl)-3-phenyl-1,2,4-oxadiazole in lab experiments include its unique properties, which make it suitable for use in various fields. However, its limitations include the difficulty in synthesizing the compound and its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the research on 5-(3-nitro-4-(piperidin-1-yl)phenyl)-3-phenyl-1,2,4-oxadiazole. These include further investigation into its mechanism of action, the development of new drugs based on its properties, and the exploration of its potential applications in environmental monitoring and medical diagnosis. Additionally, research can be conducted to optimize the synthesis process and reduce the toxicity of the compound.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its unique properties make it suitable for use in the development of new drugs, as well as in environmental monitoring and medical diagnosis. Further research is needed to fully understand its mechanism of action and to optimize its synthesis process.

Synthesis Methods

The synthesis of 5-(3-nitro-4-(piperidin-1-yl)phenyl)-3-phenyl-1,2,4-oxadiazole involves the reaction of 3-nitro-4-(piperidin-1-yl)aniline and phenylglyoxylic acid under appropriate conditions. This process results in the formation of the desired compound, which can be purified and used for further research.

Scientific Research Applications

The 5-(3-nitro-4-(piperidin-1-yl)phenyl)-3-phenyl-1,2,4-oxadiazole compound has shown great potential in various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions, which is important in environmental monitoring and medical diagnosis. Additionally, it has been used in the development of new drugs due to its ability to inhibit enzymes and receptors.